Cas no 105611-05-0 (4-Thiazolecarboxamide, N-(1-methylethyl)-)

• Product Name: 4-Thiazolecarboxamide, N-(1-methylethyl)-
• CAS No: 105611-05-0
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 1157126
• PubChem ID: 58337725
• Update Time: 2025-04-20

4-Thiazolecarboxamide, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, N-(1-methylethyl)-
• N-propan-2-yl-1,3-thiazole-4-carboxamide
• AKOS012337081
• N-(Propan-2-yl)-1,3-thiazole-4-carboxamide
• SCHEMBL12411796
• DTXSID50729113
• 105611-05-0

• Inchi： 1S/C7H10N2OS/c1-5(2)9-7(10)6-3-11-4-8-6/h3-5H,1-2H3,(H,9,10)
• InChI Key： RGKWQHHIWOGIPT-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(NC(C)C)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.2Ų